Cas no 2580181-83-3 (1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid
• CAS No: 2580181-83-3
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5660281
• PubChem ID: 165893123
• Update Time: 2025-06-08

1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-1-azaspiro[3.3]heptane-2-carboxylic acid
• EN300-27732458
• 2580181-83-3
• 1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-13(18)12-9-15(7-4-8-15)16(12)14(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,17,18)
• InChI Key： YCVJUGRYLJMNDR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CC21CCC2)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid

Professional Introduction to 1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic Acid (CAS No. 2580181-83-3)

1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid

1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid, identified by its CAS number 2580181-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic class of molecules, characterized by its unique spiro structure, which consists of two or more rings that are connected at one or more common atoms. The presence of both carbamate and azaspiro moieties in its molecular framework imparts distinct chemical properties and reactivities, making it a valuable intermediate in the synthesis of complex molecules.

The benzyloxy group in the compound's name is a key feature that enhances its utility as a protecting group in peptide synthesis and other organic transformations. The benzyloxy moiety is known for its stability under a variety of reaction conditions while being easily removable under mild acidic or enzymatic conditions, making it an ideal choice for protecting carboxylic acid functionalities during synthetic processes.

The core structure of 1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid features a spirocyclic backbone, which contributes to its rigidity and specific spatial orientation. This rigidity can be particularly advantageous in the design of pharmacophores, where precise spatial arrangement of functional groups is crucial for biological activity. The azaspiro component introduces a nitrogen atom into the spirocyclic system, which can influence the electronic properties and reactivity of the molecule, potentially enhancing its interaction with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential applications in drug discovery. Spirocyclic structures are known to exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their acyclic counterparts. This has led to extensive research aimed at developing new synthetic methodologies for constructing complex spirocyclic scaffolds.

The synthesis of 1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the spirocyclic core through intramolecular cyclization reactions. Subsequent functionalization steps include the introduction of the carbamate group and the benzyloxy protecting group at specific positions on the spirocyclic framework.

The utility of this compound extends beyond its role as a synthetic intermediate. It has been explored as a building block in the development of novel therapeutic agents targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The ability to modify different parts of the molecule allows chemists to fine-tune its properties, making it a versatile tool for medicinal chemistry research.

The latest advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of spirocyclic compounds like 1-(benzyloxy)carbonyl-1-azaspiro3.3heptane-2-carboxylic acid. Molecular modeling studies have revealed insights into how these molecules interact with their biological targets at an atomic level, providing valuable guidance for rational drug design.

In conclusion, 1-(benzyloxy), with CAS number 2580181-83-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.